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Compound of Interest

Compound Name: Pimelic Diphenylamide 106 analog

Cat. No.: B1191629

Get Quote

Introduction & Scope
Pimelic diphenylamide 106, also known as TC-H 106, is a potent, slow, tight-binding inhibitor of

class I histone deacetylases (HDACs), specifically targeting HDAC1, 2, and 3.[1] Its utility in

modulating gene expression makes it a valuable tool in research, particularly in studies of

neuropsychiatric diseases and oncology.[1] Given its biological activity and fine powder form,

establishing rigorous storage and handling protocols is paramount to ensure researcher safety,

maintain compound integrity, and guarantee experimental reproducibility.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals. It moves beyond procedural steps to explain the scientific rationale

behind each recommendation, empowering users to handle this compound with confidence

and safety. The protocols outlined herein are designed to be self-validating, incorporating

principles of risk assessment and control as mandated by occupational safety standards.[2][3]

Compound Identification and Properties
Properly identifying the compound and understanding its physical properties are the foundation

of safe handling.
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Property Data Source

Full Chemical Name
N1,N7-

diphenylheptanediamide
MedChemExpress

Common Synonyms
Pimelic Diphenylamide 106,

RGFA-8, TC-H 106
[1]

Molecular Formula C₁₉H₂₂N₂O₂ MedChemExpress

Molecular Weight 326.4 g/mol MedChemExpress

Appearance
Solid (typically a white or off-

white powder)
General Chemical Properties

Solubility Soluble in DMSO, Methanol [1][4]

Stability

Stable under normal,

recommended storage

conditions.

[5][6]

Hazard Identification & Risk Management
All chemical powders, especially those with high biological activity, present potential health

hazards through inhalation or dermal contact.[7][8][9] A systematic approach to risk

assessment is not just a regulatory requirement but a professional obligation.[2][10][11]

Primary Hazards:

Inhalation: Fine powders can easily become airborne, posing a respiratory risk.[7][12]

Dermal Contact: The compound may cause skin irritation or be absorbed through the skin.[4]

[13]

Eye Contact: Powder can cause serious eye irritation.[4][13]

Biological Activity: As an HDAC inhibitor, the compound is biologically active and should be

considered a hazardous drug, with exposure kept as low as reasonably achievable (ALARA).

[14]
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Risk Assessment Workflow
Before any handling procedure, a risk assessment must be performed. This process involves

identifying hazards, evaluating the potential for exposure during a specific task, and

implementing appropriate controls.[2][10]

Step 1: Identify Hazards
(Review SDS, Inhalation,

Contact, Biological Activity)

Step 2: Assess Exposure
(Weighing, Reconstitution,

Duration, Quantity)

Analyze
Procedure

Step 3: Implement Controls
(Hierarchy of Controls,

see Diagram 2)

Mitigate
Risk

Step 4: Review & Document
(Update SOPs,

Log Handling Activities)

Ensure
Compliance

Elimination
(Most Effective)

Substitution

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Designated Areas)

PPE
(Gloves, Goggles, Lab Coat)

(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating exposure.

Protocol for Weighing and Reconstituting Powder
This protocol is designed for handling milligram-to-gram quantities of the powder.
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Preparation:

Ensure a Safety Data Sheet (SDS) for the compound is readily accessible. [15] *

Designate a specific work area, preferably within a chemical fume hood or a powder

containment hood. [12][16] * Line the work surface with disposable, absorbent bench

paper. [16] * Assemble all necessary equipment: spatulas, weigh boats, vials, and required

solvents.

Donning PPE:

Wear a lab coat, ensuring it is fully fastened. [17] * Wear appropriate chemical safety

goggles as described by OSHA regulations (29 CFR 1910.133). [13] * Wear two pairs of

nitrile gloves to prevent skin exposure. [16]Change gloves immediately if contamination is

suspected. [16]

Weighing the Powder (Inside a Fume Hood):

Place a balance inside the chemical fume hood. If this is not possible, use the "tare-add-

reweigh" method:

1. Tare a sealed container (e.g., a vial with a cap) on a balance outside the hood. [16] 2.

Transfer the sealed container to the fume hood.

2. Carefully add the powder to the container inside the hood, minimizing dust generation.

[13] 4. Securely cap the container.

3. Return the capped container to the balance to obtain the final weight. [16] * Use anti-

static tools if the powder is prone to static dispersion. [16]

Reconstitution:

Perform all solvent additions inside the fume hood.

Slowly add the desired solvent (e.g., DMSO) to the vial containing the powder to minimize

aerosolization.

Cap the vial securely and mix by vortexing or inversion until the powder is fully dissolved.
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Post-Handling:

Decontaminate all tools and the work surface with an appropriate solvent (e.g., 70%

ethanol), followed by water.

Carefully fold the disposable bench paper inward and dispose of it as chemical waste.

Remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and

water. [18]

Spill Management & Decontamination
Accidents can happen, and a clear, pre-defined emergency plan is essential. [15] For Minor

Spills (<100 mg):

Alert Personnel: Notify others in the immediate area.

Restrict Access: Prevent anyone from entering the spill area.

PPE: Ensure you are wearing the appropriate PPE as described in Section 5.2.

Containment: Gently cover the spill with absorbent material or a wet paper towel to prevent

the powder from becoming airborne. 5. Cleanup: Carefully sweep up the absorbed material

using spark-resistant tools and place it into a sealed container labeled "Hazardous Waste."

[17]6. Decontaminate: Clean the spill area with a compatible solvent, followed by soap and

water.

Disposal: Dispose of all contaminated materials (including gloves) in the designated

hazardous waste container. For Major Spills (>100 mg):

Evacuate: Immediately evacuate the laboratory.

Alert: Notify your institution's Environmental Health and Safety (EHS) department and your

supervisor.

Secure: Close the laboratory doors and prevent re-entry.
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Await Professionals: Do not attempt to clean up a large spill unless you are specifically

trained for hazardous spill response. Await the arrival of EHS personnel.

Waste Disposal
All waste contaminated with Pimelic Diphenylamide 106 must be treated as hazardous

chemical waste. [5]

Solid Waste: This includes contaminated gloves, bench paper, weigh boats, and any excess

powder. Place these items in a clearly labeled, sealed hazardous waste container. [19][17]*

Liquid Waste: Unused solutions or contaminated solvents should be collected in a separate,

sealed, and clearly labeled hazardous liquid waste container. Do not pour amide-containing

solutions down the drain. [18][20]* Compatibility: While amides are generally compatible with

many waste streams, they should not be mixed with incompatible materials (strong acids,

bases, oxidizers) within the waste container. [21]* Regulations: All disposal must adhere to

local, state, and federal environmental regulations. [6][14]Consult your institution's EHS

department for specific guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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